Cas no 1044591-44-7 (methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate)
methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan, N-(2-furanylcarbonyl)-, methyl ester
- methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate
-
- MDL: MFCD32219902
- Inchi: 1S/C17H16N2O4/c1-22-17(21)14(19-16(20)15-7-4-8-23-15)9-11-10-18-13-6-3-2-5-12(11)13/h2-8,10,14,18H,9H2,1H3,(H,19,20)/t14-/m0/s1
- InChI Key: SQHQUVPFOHBARY-AWEZNQCLSA-N
- SMILES: C(OC)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(C1=CC=CO1)=O
methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-221472-0.05g |
methyl (2S)-2-[(furan-2-yl)formamido]-3-(1H-indol-3-yl)propanoate |
1044591-44-7 | 0.05g |
$358.0 | 2023-09-16 | ||
| Enamine | EN300-221472-0.1g |
methyl (2S)-2-[(furan-2-yl)formamido]-3-(1H-indol-3-yl)propanoate |
1044591-44-7 | 0.1g |
$432.0 | 2023-09-16 |
methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate
Recent Advances in the Study of Methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7)
The compound methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule, which combines a furan ring, an indole moiety, and an ester functional group, has been the subject of several studies aimed at exploring its biological activities and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and characterization of methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate. Researchers have developed efficient synthetic routes to produce this compound with high enantiomeric purity, which is critical for its potential use in drug development. The compound's structural complexity, particularly the presence of both furan and indole rings, has made it a challenging target for synthesis. However, advances in asymmetric catalysis and protecting group strategies have enabled the successful preparation of this molecule in high yields.
In terms of biological activity, preliminary investigations have revealed that methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate exhibits promising interactions with various biological targets. For instance, studies have shown that this compound can modulate the activity of certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its indole moiety has been linked to interactions with serotonin receptors, opening avenues for research in neurological disorders.
Further pharmacological evaluations have demonstrated that methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development. Researchers are currently exploring its potential as a lead compound for the development of novel therapeutics targeting a range of diseases, from chronic inflammation to neurological conditions.
In conclusion, the compound methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate (CAS: 1044591-44-7) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities and pharmacokinetic properties, highlight its potential as a therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical applications.
1044591-44-7 (methyl (2S)-2-(furan-2-yl)formamido-3-(1H-indol-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)